Cas no 153814-39-2 (2-Propenoic acid, 2,3,3-tricyano-, ethyl ester)

2-Propenoic acid, 2,3,3-tricyano-, ethyl ester structure
153814-39-2 structure
Product Name:2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
CAS No:153814-39-2
MF:C8H5N3O2
MW:175.144201040268
CID:1333455
Update Time:2024-08-18

2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
    • Inchi: 1S/C8H5N3O2/c1-2-13-8(12)7(5-11)6(3-9)4-10/h2H2,1H3
    • InChI Key: JBWPEEPKXXZHNX-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)/C(/C#N)=C(\C#N)/C#N

Computed Properties

  • Exact Mass: 175.03825

Experimental Properties

  • Density: 1.274±0.06 g/cm3(Predicted)
  • Melting Point: 65-66 °C
  • Boiling Point: 290.3±40.0 °C(Predicted)
  • PSA: 97.67
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